Cas no 2172568-24-8 (methyl({1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine)

• Product Name: methyl({1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine
• CAS No: 2172568-24-8
• MF: C₁₀H₁₇F₃N₄
• MW: 250.263992071152
• CID: 6238740
• PubChem ID: 165603091
• Update Time: 2025-08-04

methyl({1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine
• methyl({[1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl})amine
• EN300-1597269
• 2172568-24-8

• Inchi： 1S/C10H17F3N4/c1-6(2)7(3)17-9(10(11,12)13)8(5-14-4)15-16-17/h6-7,14H,5H2,1-4H3
• InChI Key： OZKWHOKTDBKOEX-UHFFFAOYSA-N
• SMILES： FC(C1=C(CNC)N=NN1C(C)C(C)C)(F)F

Computed Properties

• Exact Mass: 250.14053105g/mol
• Monoisotopic Mass: 250.14053105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.7Ų

Additional information on methyl({1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine

Introduction to Methyl({1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No: 2172568-24-8)

Methyl({1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine is a highly specialized organic compound with the CAS registry number 2172568-24-8. This compound belongs to the class of amines and features a unique structure incorporating a triazole ring, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The presence of the trifluoromethyl group and the 3-methylbutan-2-yl substituent further enhances its chemical versatility and functional properties.

The molecular structure of this compound is characterized by its triazole core, which serves as a central platform for various functional groups. The trifluoromethyl group attached at the 5-position of the triazole ring contributes to the compound's stability and reactivity due to its electron-withdrawing nature. Meanwhile, the 3-methylbutan-2-yl group at the 1-position introduces steric bulk and potential for additional chemical interactions. The methylamine moiety at the 4-position of the triazole ring further diversifies its functional properties, making it suitable for a wide range of applications in organic synthesis.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals and agrochemicals. Its unique combination of structural features makes it an ideal candidate for use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in developing novel pesticides and herbicides, where its triazole core plays a critical role in enhancing the efficacy and selectivity of these compounds.

In addition to its role in agrochemicals, this compound has shown promise in medicinal chemistry. The trifluoromethyl group is known to improve pharmacokinetic properties such as bioavailability and metabolic stability, which are crucial for drug development. Recent research has focused on its potential as an intermediate in the synthesis of antiviral agents and anticancer drugs, where its structural flexibility allows for tailored modifications to target specific biological pathways.

The synthesis of methyl({1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl})amine involves a multi-step process that typically begins with the preparation of the triazole ring. This is followed by successive substitutions and functionalization steps to introduce the desired substituents. The use of advanced catalytic methods and green chemistry principles has significantly improved the efficiency and sustainability of its production process.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicological profile. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with specific microbial strains showing potential for efficient degradation. However, further research is required to fully understand its long-term impact on aquatic ecosystems and soil health.

In terms of safety data, methyl({1-(3-methylbutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-y